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Compound of Interest

Compound Name: DL-Leucine-N-FMOC-d10

Cat. No.: B12398237

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
procedures for DL-Leucine-N-FMOC-d10. The information is compiled from available safety
data sheets (SDS) for similar compounds and product information from suppliers. As a specific
SDS for DL-Leucine-N-FMOC-d10 is not readily available, this guide extrapolates from data on
non-deuterated Fmoc-protected amino acids. Researchers should handle this compound with
care and adhere to standard laboratory safety practices.

Product Identification and Properties

DL-Leucine-N-FMOC-d10 is a stable isotope-labeled amino acid used in various research
applications, particularly in mass spectrometry-based proteomics and as a building block in
peptide synthesis.
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Property Data

Chemical Name DL-Leucine-d10-N-FMOC

Synonyms FMOC-DL-leucine-d10; FMOC-DL-Leu-OH-d10
Molecular Formula (CD3)2CDCD2CD(NH-FMOC)COOH
Molecular Weight Approximately 363.48 g/mol

Isotopic Enrichment 98 atom % D

Appearance White to off-white solid/powder

Purity Typically 295%

Hazard Identification and Safety Precautions

While specific hazard data for DL-Leucine-N-FMOC-d10 is limited, the following information is
based on safety data for other Fmoc-protected amino acids. It is considered to have low
hazardous potential.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed in large quantities.

Recommended Personal Protective Equipment (PPE):
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Protection Type Recommendation

Wear safety glasses with side-shields or

Eye/Face Protection
goggles.

Wear protective gloves (e.g., nitrile) and a

Skin Protection
laboratory coat.

Use a dust mask or work in a well-ventilated

Respiratory Protection
area or fume hood.

Handling, Storage, and Disposal

Proper handling and storage are crucial to maintain the integrity and stability of DL-Leucine-N-
FMOC-d10.

Aspect Guideline
] Avoid creating dust. Use in a well-ventilated
Handling ]
area. Wash hands thoroughly after handling.
Store in a tightly sealed container in a cool, dry
Storage place. Some suppliers recommend refrigeration
(+2°C to +8°C). Protect from light and moisture.
_ Dispose of waste in accordance with local,
Disposal

state, and federal regulations.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Seek medical attention if

irritation persists.

Ingestion

Do NOT induce vomiting unless directed to do
so by medical personnel. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek medical attention if a
large amount is swallowed or if symptoms

develop.

Experimental Protocols: General Workflow for Use
In Solid-Phase Peptide Synthesis (SPPS)

DL-Leucine-N-FMOC-d10 is primarily used as a building block in solid-phase peptide

synthesis. The following is a generalized workflow.

¢ Resin Preparation: Start with a suitable resin, pre-loaded with the first amino acid or ready

for the coupling of the first amino acid.

e Fmoc Deprotection: The Fmoc protecting group on the resin-bound amino acid is removed

using a solution of piperidine in a suitable solvent like dimethylformamide (DMF).
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Washing: The resin is thoroughly washed with DMF to remove the piperidine and the Fmoc
deprotection byproducts.

Amino Acid Activation: In a separate vessel, activate the carboxylic acid group of DL-
Leucine-N-FMOC-d10 using a coupling reagent (e.g., HBTU, HATU) in the presence of a
base (e.g., DIPEA) in DMF.

Coupling: The activated DL-Leucine-N-FMOC-d10 solution is added to the resin. The
reaction is allowed to proceed for a specified time to ensure complete coupling.

Washing: The resin is washed again with DMF to remove any unreacted amino acid and
coupling reagents.

Repeat Cycle: The deprotection, washing, activation, and coupling steps are repeated for
each subsequent amino acid in the peptide sequence.

Final Cleavage and Deprotection: Once the peptide synthesis is complete, the peptide is
cleaved from the resin, and all side-chain protecting groups are removed using a cleavage
cocktail, typically containing trifluoroacetic acid (TFA).

Peptide Precipitation and Purification: The cleaved peptide is precipitated with cold ether,
collected, and then purified, typically by reverse-phase high-performance liquid
chromatography (RP-HPLC).

Visualizations
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Disposal

Dispose of in accordance with
local, state, and federal regulations

Wear appropriate PPE:
- Safety glasses
- Gloves
- Lab coat

Handling

Use in a well-ventilated area
(fume hood)

Avoid creating dust

Wash hands after handling

Store in a cool, dry place
(+2°C to +8°C recommended)

Storage

Protect from light
and moisture

Keep container
tightly sealed

Click to download full resolution via product page

Caption: Recommended handling, storage, and disposal procedures.
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Caption: First aid procedures for different exposure routes.
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Caption: General workflow for using DL-Leucine-N-FMOC-d10 in SPPS.

 To cite this document: BenchChem. [Technical Guide: DL-Leucine-N-FMOC-d10 Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398237#dl-leucine-n-fmoc-d10-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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